Cas no 2034250-69-4 (2-ethoxy-1-3-(pyrazin-2-yloxy)pyrrolidin-1-ylethan-1-one)

• Product Name: 2-ethoxy-1-3-(pyrazin-2-yloxy)pyrrolidin-1-ylethan-1-one
• CAS No: 2034250-69-4
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5348732
• Update Time: 2025-08-03

2-ethoxy-1-3-(pyrazin-2-yloxy)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone
• 2-ethoxy-1-(3-pyrazin-2-yloxypyrrolidin-1-yl)ethanone
• 2-ethoxy-1-3-(pyrazin-2-yloxy)pyrrolidin-1-ylethan-1-one

• Inchi： 1S/C12H17N3O3/c1-2-17-9-12(16)15-6-3-10(8-15)18-11-7-13-4-5-14-11/h4-5,7,10H,2-3,6,8-9H2,1H3
• InChI Key： MWOPFVKXTLXTIM-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1CN(C(COCC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• XLogP3: 0
• Topological Polar Surface Area: 64.599

Additional information on 2-ethoxy-1-3-(pyrazin-2-yloxy)pyrrolidin-1-ylethan-1-one

Introduction to Compound CAS No. 2034250-69-4: 2-Ethoxy-1-(3-(Pyrazin-2-yloxy)Pyrrolidin-1-yl)Ethane-1-one

The compound with CAS number 2034250-69-4, known as 2-Ethoxy-1-(3-(Pyrazin-2-yloxy)Pyrrolidin-1-yl)Ethane-1-one, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with a pyrazine group and an ethoxy substituent. The pyrazine moiety, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, contributes to the compound's electronic properties and potential for hydrogen bonding. The ethoxy group at position 2 further enhances the molecule's solubility and stability, making it suitable for various applications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of multiple functional groups in this molecule allows for diverse interactions with biological targets, such as enzymes and receptors. For instance, the pyrrolidine ring can act as a scaffold for binding to protein pockets, while the pyrazine group can participate in π–π interactions or serve as a site for further functionalization.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has further streamlined the production process.

The biological evaluation of this compound has revealed interesting pharmacological properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal cells, which is a favorable trait for therapeutic agents.

From an environmental perspective, the stability and biodegradability of this compound are critical factors. Recent research has focused on assessing its environmental impact under various conditions, including aqueous solutions and soil systems. The results suggest that the compound undergoes slow degradation under natural conditions, which raises considerations for its disposal and industrial use.

In conclusion, the compound CAS No. 2034250-69-4 represents a valuable addition to the arsenal of organic molecules available for scientific exploration. Its unique structure, coupled with promising biological activities and versatile synthetic methods, positions it as a key player in future research endeavors. As advancements in chemical synthesis and pharmacology continue to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and beyond.